![molecular formula C13H15ClN4 B7635186 5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine](/img/structure/B7635186.png)
5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine
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Overview
Description
5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is a potent and selective antagonist of the histamine H3 receptor, which plays an important role in the regulation of neurotransmitter release. In
Mechanism of Action
The mechanism of action of 5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine involves its binding to the histamine H3 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. By acting as an antagonist of this receptor, this compound can increase the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. This can lead to improvements in cognitive function and attention.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. In vitro studies have shown that this compound can increase the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. In vivo studies have demonstrated that this compound can improve cognitive function and attention in animal models of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine in lab experiments is its potency and selectivity as a histamine H3 receptor antagonist. This allows for precise modulation of neurotransmitter release and can lead to more accurate and reproducible results. However, one limitation of using this compound is its potential toxicity, which can vary depending on the dose and route of administration. Careful consideration should be given to the appropriate concentration and exposure time when using this compound in lab experiments.
Future Directions
There are several future directions for the study of 5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine. One potential area of research is the development of more potent and selective histamine H3 receptor antagonists that can be used for the treatment of various neurological and psychiatric disorders. Another area of research is the investigation of the potential role of this compound in the regulation of other neurotransmitter systems, such as the serotonin and glutamate systems. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in animal models and human clinical trials.
Synthesis Methods
The synthesis of 5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine involves a multi-step process that starts with the reaction of 2-chloro-5-nitropyridine with 1H-imidazole-2-amine. The resulting intermediate is then reacted with 1-(3-bromopropyl)piperidine to yield the final product. The overall yield of the synthesis is around 25%, and the purity of the compound can be improved through recrystallization.
Scientific Research Applications
5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine has been extensively studied in scientific research due to its potential pharmacological properties. It has been shown to act as a potent and selective antagonist of the histamine H3 receptor, which plays an important role in the regulation of neurotransmitter release. This compound has been investigated for its potential use in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
5-chloro-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN4/c14-11-3-4-12(17-8-11)18-7-1-2-10(9-18)13-15-5-6-16-13/h3-6,8,10H,1-2,7,9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARTYQLHANVGSOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=C(C=C2)Cl)C3=NC=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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